Cas no 174291-96-4 ((1R,2R)-(+)-N-(4-TOLUENESULPHONYL)-1,2-DIAMINOCYCLOHEXANE)

• Product Name: (1R,2R)-(+)-N-(4-TOLUENESULPHONYL)-1,2-DIAMINOCYCLOHEXANE
• CAS No: 174291-96-4
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• MDL: MFCD09842716
• CID: 906095
• PubChem ID: 10506628
• Update Time: 2025-04-19

(1R,2R)-(+)-N-(4-TOLUENESULPHONYL)-1,2-DIAMINOCYCLOHEXANE Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-(+)-N-(4-TOLUENESULPHONYL)-1,2-DIAMINOCYCLOHEXANE
• (R,R)-Ts-CDA
• (1R,2R)-N-p-Tosyl-1,2-cyclohexanediamine
• (-)-TsCYDN
• (1R,2R)-N-p-Tosyl-1,2-cyclohexanediamine,99%e.e.
• (1R,2R)-(-)-N-p-Tosyl-1,2-cyclohexanediamine 97%
• N-((1R,2R)-2-amin℃yclohexyl)-4-methylbenzenesulfonamide
• AS-65868
• (1R,2R)-()-N-p-Tosyl-1,2-cyclohexanediamine
• N-[(1R,2R)-2-AMINOCYCLOHEXYL]-4-METHYLBENZENESULFONAMIDE
• N-(p-toluenesulfonyl)-(R,R)-1,2-diaminocyclohexane
• (1R,2R)-(-)-N-(4-Toluenesulphonyl)-1,2-diaminocyclohexane
• A13018
• AKOS026849624
• (1R,2R)-(-)-N-p-Tosyl-1,2-cyclohexanediamine, 97%
• DB-327537
• VVOFSHARRCJLLA-CHWSQXEVSA-N
• N-((1R,2R)-2-aminocyclohexyl)-4-methylbenzenesulfonamide
• n-(p-toluenesulfonyl)-(r,r)-1.2-diaminocyclohexane
• SCHEMBL987578
• ZGA29196
• (1R,2R)-(-)-N-p-Tosyl-1,2-cyclohexanediamine
• MFCD09842716
• 58825-94-8
• 174291-96-4
• CS-0093711
• trans-N-p-tolylsulfonyl-1,2-diaminocyclohexane
• trans-n-(2-amino-cyclohexyl)-4-methyl-benzenesulfonamide
• N-[(1R,2R)-2-aminocyclohexyl]-4-methylbenzene-1-sulfonamide
• A12155

• MDL： MFCD09842716
• Inchi： 1S/C13H20N2O2S/c1-10-6-8-11(9-7-10)18(16,17)15-13-5-3-2-4-12(13)14/h6-9,12-13,15H,2-5,14H2,1H3/t12-,13-/m1/s1
• InChI Key： VVOFSHARRCJLLA-CHWSQXEVSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@@H]1CCCC[C@H]1N)(=O)=O

Computed Properties

• Exact Mass: 268.1247
• Monoisotopic Mass: 268.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: 105-109°C
• Boiling Point: 417.4±55.0 °C at 760 mmHg
• Flash Point: 206.3±31.5 °C
• PSA: 72.19
• LogP: 3.71520
• Vapor Pressure: No data available

(1R,2R)-(+)-N-(4-TOLUENESULPHONYL)-1,2-DIAMINOCYCLOHEXANE Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36/37/38
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds